Cas no 1215326-10-5 (Metopimazine Acid-d6)
Metopimazine Acid-d6 structure
Product Name:Metopimazine Acid-d6
CAS No:1215326-10-5
MF:C22H26N2O4S2
MW:452.61981344223
CID:4553631
PubChem ID:46782363
Update Time:2024-11-05
Metopimazine Acid-d6 Chemical and Physical Properties
Names and Identifiers
-
- Metopimazine Acid-d6
- PWQSSAWBTAKELO-NPUHHBJXSA-N
- Metopimazine Acid-d6 HCl
- 1215326-10-5
- MetopimazineAcid-d6
- HY-132511S
- CS-0200644
- 1-[1,1,2,2,3,3-hexadeuterio-3-(2-methylsulfonylphenothiazin-10-yl)propyl]piperidine-4-carboxylic acid
- 1-[3-[2-(Methylsulfonyl)phenothiazin-10-yl]propyl-d6]isonipecotic Acid
-
- Inchi: 1S/C22H26N2O4S2/c1-30(27,28)17-7-8-21-19(15-17)24(18-5-2-3-6-20(18)29-21)12-4-11-23-13-9-16(10-14-23)22(25)26/h2-3,5-8,15-16H,4,9-14H2,1H3,(H,25,26)/i4D2,11D2,12D2
- InChI Key: PWQSSAWBTAKELO-NPUHHBJXSA-N
- SMILES: N1(C([2H])([2H])C([2H])([2H])C([2H])([2H])N2C3=CC(S(C)(=O)=O)=CC=C3SC3=C2C=CC=C3)CCC(C(O)=O)CC1
Computed Properties
- Exact Mass: 452.17106014g/mol
- Monoisotopic Mass: 452.17106014g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 112Ų
Metopimazine Acid-d6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M338767-1mg |
Metopimazine Acid-d6 |
1215326-10-5 | 1mg |
$253.00 | 2023-05-17 | ||
| TRC | M338767-10mg |
Metopimazine Acid-d6 |
1215326-10-5 | 10mg |
$1918.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218841-1 mg |
Metopimazine Acid-d6, |
1215326-10-5 | 1mg |
¥2,632.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218841-1mg |
Metopimazine Acid-d6, |
1215326-10-5 | 1mg |
¥2632.00 | 2023-09-05 | ||
| TRC | M338767-25mg |
Metopimazine Acid-d6 |
1215326-10-5 | 25mg |
$ 4500.00 | 2023-09-07 |
Metopimazine Acid-d6 Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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